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Compound of Interest

Compound Name: 3,4-Dimethoxystyrene

Cat. No.: B140838 Get Quote

An In-depth Resource for Scientists and Drug Development Professionals on Sourcing and

Application

This technical guide provides a comprehensive overview of the commercial suppliers of 3,4-
Dimethoxystyrene, a key intermediate in various organic syntheses and a valuable monomer

in polymer chemistry. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on supplier specifications, and

guidance on its application.

Introduction to 3,4-Dimethoxystyrene
3,4-Dimethoxystyrene, also known as 4-vinylveratrole, is an organic compound with the

chemical formula C₁₀H₁₂O₂.[1][2] It is a derivative of styrene and is characterized by the

presence of two methoxy groups on the benzene ring. These electron-donating groups

influence the reactivity of the vinyl group, making it a versatile building block in the synthesis of

pharmaceuticals, agrochemicals, and specialty polymers. The compound is typically supplied

as a liquid and may contain an inhibitor, such as hydroquinone, to prevent polymerization.[3][4]

Commercial Suppliers and Product Specifications
A number of chemical suppliers offer 3,4-Dimethoxystyrene for research and development

purposes. The following table summarizes the offerings from prominent suppliers, providing a

comparative overview of available grades, purity levels, and product forms.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Gr
ade

Notes

Sigma-

Aldrich

(MilliporeSi

gma)

3,4-

Dimethoxy

styrene

6380-23-0 C₁₀H₁₂O₂ 164.20
Technical

grade

Contains

1%

hydroquino

ne as

inhibitor[3]

[4]

Santa Cruz

Biotechnol

ogy

3,4-

Dimethoxy

styrene

6380-23-0 C₁₀H₁₂O₂ 164.2

For

research

use only

-

BOC

Sciences

3,4-

Dimethoxy

styrene

6380-23-0 - - -

Supplier of

research

chemicals

and

biochemica

ls[5]

AB

Enterprises

3,4-

Dimethoxy

styrene

6380-23-0 C₁₀H₁₂O₂ 164.2 High-purity -[1]

Biotuva

Life

Sciences

3,4-

Dimethoxy

Styrene

-
(CH₃O)₂C₆

H₃CH=CH₂
164.2 97% -[6]

Penta

Internation

al

Corporatio

n

3,4-

DIMETHO

XY-1-

VINYLBEN

ZENE

- - - - -[5]
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Aladdin

Scientific

3,4-

Dimethoxy-

β-

nitrostyren

e

- C₁₀H₁₁NO₄ 209.203 ≥95%

Note: This

is a

derivative,

not 3,4-

Dimethoxy

styrene[7]

Oakwood

Chemical

3,4-

Dimethoxy-

β-

nitrostyren

e

4230-93-7 C₁₀H₁₁NO₄ - -

Note: This

is a

derivative,

not 3,4-

Dimethoxy

styrene[8]

Key Experimental Protocol: Polymerization of 3,4-
Dimethoxystyrene
3,4-Dimethoxystyrene is frequently used as a monomer in radical polymerization reactions.[9]

The following is a generalized experimental protocol for the synthesis of poly(3,4-
dimethoxystyrene).

Materials:

3,4-Dimethoxystyrene (inhibitor removed)

Azobisisobutyronitrile (AIBN) or other radical initiator

Anhydrous toluene or other suitable solvent

Methanol

Nitrogen or Argon gas

Schlenk flask and line

Methodology:
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Inhibitor Removal: Prior to polymerization, the hydroquinone inhibitor must be removed from

the 3,4-dimethoxystyrene monomer. This is typically achieved by passing the monomer

through a column of basic alumina.

Reaction Setup: A Schlenk flask is charged with the purified 3,4-dimethoxystyrene and

anhydrous toluene. The radical initiator (e.g., AIBN) is then added.

Degassing: The reaction mixture is thoroughly degassed to remove oxygen, which can

quench the radical polymerization. This is typically done by several freeze-pump-thaw

cycles.

Polymerization: The reaction flask is placed in an oil bath at a temperature suitable for the

decomposition of the initiator (e.g., 60-80 °C for AIBN). The reaction is allowed to proceed

under an inert atmosphere (nitrogen or argon) for a specified time (typically several hours).

Precipitation and Purification: After the desired reaction time, the polymerization is quenched

by cooling the reaction mixture to room temperature. The polymer is then precipitated by

slowly adding the reaction solution to a large volume of a non-solvent, such as methanol,

with vigorous stirring.

Isolation and Drying: The precipitated polymer is collected by filtration, washed with fresh

non-solvent, and dried under vacuum to a constant weight.

Workflow for Polymerization of 3,4-Dimethoxystyrene
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Start with
3,4-Dimethoxystyrene

(with inhibitor)

Inhibitor Removal
(Alumina Column)

Combine Monomer,
Initiator (AIBN),

& Solvent (Toluene)

Degassing
(Freeze-Pump-Thaw)

Heat under Inert
Atmosphere (N2/Ar)

Precipitate Polymer
in Methanol Filter and Wash Dry under Vacuum Obtain Pure

Poly(3,4-dimethoxystyrene)
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Caption: Workflow for the radical polymerization of 3,4-dimethoxystyrene.
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Logical Relationship of Supplier Selection Criteria
The selection of a suitable supplier for 3,4-Dimethoxystyrene often involves a multi-faceted

decision-making process. The following diagram illustrates the key considerations and their

interdependencies.

Researcher's Core Needs

Supplier Attributes

Purity/Grade

Cost-Effectiveness

Required Quantity

Stock & Lead Time

Specific Application

CoA & Technical Support

Reliability & Reputation

Click to download full resolution via product page

Caption: Key criteria for selecting a 3,4-dimethoxystyrene supplier.

This guide provides a foundational understanding of the commercial landscape for 3,4-
Dimethoxystyrene. For specific applications and detailed safety information, researchers

should always consult the supplier's technical data sheets and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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